2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanyl-N-(3-methoxyphenyl)acetamide
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Description
Scientific Research Applications
Synthesis and Imaging Applications
- Synthesis for PET Imaging : Imidazolyl derivatives have been synthesized for potential clinical PET studies, demonstrating the relevance of such compounds in imaging histamine H3 receptors. For example, fluoroproxyfan, an imidazolyl derivative, was labeled with ^18F, suggesting the utility of related compounds in neuroimaging and receptor studies (Iwata et al., 2000).
Anticonvulsant and Antiprotozoal Activity
- Anticonvulsant Activity : Certain imidazol-1-yl derivatives have shown anticonvulsant activity against seizures induced by maximal electroshock, highlighting the therapeutic potential of structurally similar compounds in treating seizure disorders (Aktürk et al., 2002).
- Antiprotozoal Activity : Derivatives of benzimidazole with imidazol-1-yl groups have exhibited strong activity against protozoa like Trichomonas vaginalis, Giardia intestinalis, and Entamoeba histolytica, surpassing the efficacy of metronidazole. This suggests potential applications of related compounds in developing antiprotozoal therapies (Pérez‐Villanueva et al., 2013).
Coordination Complexes and Antioxidant Activity
- Coordination Complexes and Antioxidant Activity : Novel coordination complexes constructed from pyrazole-acetamide derivatives, including compounds structurally related to the imidazole class, have shown significant antioxidant activity. This points to the application of these compounds in exploring antioxidant properties and potentially in developing therapeutic agents for oxidative stress-related diseases (Chkirate et al., 2019).
Computational and Pharmacological Evaluation
- Pharmacological Potential : Computational and pharmacological evaluations of heterocyclic derivatives have identified certain compounds as potential candidates for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions, indicating the broad pharmacological applications of imidazole-related compounds (Faheem, 2018).
Properties
IUPAC Name |
2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanyl-N-(3-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FN3O2S/c1-24-16-4-2-3-14(11-16)21-17(23)12-25-18-20-9-10-22(18)15-7-5-13(19)6-8-15/h2-11H,12H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMNQJXWBELAINW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.